3-{[(4-Methylphenyl)sulfonyl]amino}thiophene-2-carboxylic acid

• IUPAC Name: 3-[(4-methylphenyl)sulfonylamino]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H11NO4S2/c1-8-2-4-9(5-3-8)19(16,17)13-10-6-7-18-11(10)12(14)15/h2-7,13H,1H3,(H,14,15)
• InChI Key: QMGTZNNYUCJDJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(SC=C2)C(=O)O
• Molecular Formula: C12H11NO4S2
• Molecular Weight: 297.4 g/mol

Description

This compound belongs to the class of organic compounds known as p-toluenesulfonamides. These are aromatic heterocyclic compounds containing a toluene that is p-substituted with a sulfonamide group. It is a small molecule with a chemical formula of C18H14FNO4S2.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered ring made up of one sulfur as heteroatom. It also contains a sulfonyl group attached to a 4-methylphenyl group.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives are diverse and depend on the functional groups present in the molecule. For instance, thiophene derivatives can undergo condensation reactions, such as the Gewald and Paal–Knorr reactions.

Physical And Chemical Properties Analysis

The average molecular weight of this compound is 391.436. The monoisotopic weight is 391.034827526. The chemical formula is C18H14FNO4S2.

Scientific Research Applications

Suzuki–Miyaura Cross-Coupling Reactions

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Synthesis of Novel Sulfonamide Compounds

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Targeting β-catenin in Cellular Processes

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Machine Learning and Predictive Modeling

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Safety and Hazards

The safety and hazards of this compound are not available. It’s always recommended to handle chemicals with appropriate safety measures.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the future directions in the research of thiophene derivatives could be focused on exploring their biological activities and developing new synthesis methods.

Mechanism of Action

Target of Action

The primary target of 3-{[(4-Methylphenyl)sulfonyl]amino}thiophene-2-carboxylic acid is the Genome polyprotein of the Hepatitis C virus subtype 1b . This protein plays a crucial role in the replication and propagation of the virus.

Mode of Action

It is known to interact with its target, leading to changes that inhibit the function of the genome polyprotein . This interaction disrupts the life cycle of the Hepatitis C virus, preventing its replication and spread.

Result of Action

The primary result of the compound’s action is the inhibition of the Hepatitis C virus’s ability to replicate and spread. This can lead to a decrease in viral load and potentially halt the progression of the disease .